LAURDIMONIUM HYDROXYPROPYL HYDROLYZED WHEAT PROTEIN
Overview
Description
Laurdimonium Hydroxypropyl Hydrolyzed Wheat Protein is a quaternized wheat protein hydrolysate. It is a cationic surfactant and conditioning agent derived from wheat protein. This compound is commonly used in personal care products such as shampoos, conditioners, and body washes due to its excellent conditioning and antistatic properties .
Preparation Methods
Synthetic Routes and Reaction Conditions
Laurdimonium Hydroxypropyl Hydrolyzed Wheat Protein is synthesized by hydrolyzing wheat protein to obtain hydrolyzed wheat protein. This hydrolyzed protein is then reacted with a quaternizing agent, typically a dodecyldimethylammonium chloride, under controlled conditions to form the final product .
Industrial Production Methods
Industrial production involves the enzymatic hydrolysis of wheat protein followed by quaternization. The process is carried out in aqueous solution, and the reaction conditions are optimized to ensure high yield and purity of the product. The final product is an amber to brown, slightly viscous liquid with a mild inherent odor .
Chemical Reactions Analysis
Types of Reactions
Laurdimonium Hydroxypropyl Hydrolyzed Wheat Protein primarily undergoes substitution reactions due to the presence of the quaternary ammonium group. It can also participate in hydrolysis and oxidation reactions under specific conditions .
Common Reagents and Conditions
Substitution Reactions: Typically involve nucleophiles such as hydroxide ions or other anions.
Hydrolysis: Can occur in the presence of water and acidic or basic conditions.
Oxidation: May involve oxidizing agents like hydrogen peroxide
Major Products Formed
The major products formed from these reactions include various substituted derivatives of the original compound, depending on the reagents and conditions used .
Scientific Research Applications
Laurdimonium Hydroxypropyl Hydrolyzed Wheat Protein has a wide range of applications in scientific research:
Chemistry: Used as a model compound for studying quaternary ammonium compounds and their reactions.
Biology: Investigated for its effects on cell membranes and protein interactions.
Medicine: Explored for its potential use in drug delivery systems due to its biocompatibility.
Industry: Widely used in personal care products for its conditioning and antistatic properties
Mechanism of Action
The mechanism of action of Laurdimonium Hydroxypropyl Hydrolyzed Wheat Protein involves its interaction with negatively charged surfaces, such as hair and skin. The cationic nature of the compound allows it to neutralize static charges and form a protective film, which enhances conditioning and reduces frizz .
Comparison with Similar Compounds
Similar Compounds
Hydrolyzed Wheat Protein: Similar in terms of its protein base but lacks the quaternary ammonium group.
Quaternized Soy Protein: Another quaternized protein with similar conditioning properties but derived from soy.
Cetrimonium Chloride: A simpler quaternary ammonium compound used for conditioning but without the protein base
Uniqueness
Laurdimonium Hydroxypropyl Hydrolyzed Wheat Protein is unique due to its combination of quaternary ammonium functionality and protein-derived benefits. This dual functionality provides superior conditioning and antistatic properties compared to other similar compounds .
Properties
CAS No. |
130381-06-5 |
|---|---|
Molecular Formula |
C17H22N4O3 |
Molecular Weight |
0 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
